Clenproperol hydrochloride

Specification

• CAS No.: 75136-83-3
• Molecular Formula: C11H16Cl2N2O.HCl
• Molecular Weight: 299.627

Introduction

Chemical Structure and Properties

Basic Chemical Information

Clenproperol hydrochloride is a β2-adrenergic agonist with the CAS number 75136-83-3. It belongs to the broader family of β-adrenergic agonists that includes compounds such as clenbuterol and clenpenterol. Structurally, it contains a 4-amino-3,5-dichlorophenyl group, which contributes significantly to its pharmacological activity.

The compound has several synonyms in scientific literature, including:

• 1-(4-Amino-3,5-dichloro-phenyl)-2-isopropylamino-ethanol hydrochloride

• 4-Amino-α-(t-butylaminomethyl)-3,5-dichlorobenzyl alcohol hydrochloride

Physical and Chemical Properties

Clenproperol hydrochloride exists as a white powder at room temperature with specific physical and chemical characteristics that are important for its identification and analysis. Table 1 summarizes the key physical and chemical properties of the compound.

Table 1. Physical and Chemical Properties of Clenproperol Hydrochloride

Property	Value
Molecular Weight	299.62 g/mol
Physical Form	Powder
Color	White
Melting Range	191-196°C
Assay (HPLC)	Minimum 98%
Solubility	Data not available in search results
Grade	Analytical Standard

The compound's relatively high melting point range (191-196°C) suggests significant molecular stability and strong intermolecular forces within its crystal structure.

Analytical Methods and Detection

Analytical Standards and Reference Materials

For analytical purposes, high-purity clenproperol hydrochloride is available as an analytical standard. These standards are critical for developing and validating analytical methods for detecting the compound in various matrices. The availability of analytical grade material with a minimum purity of 98% enables precise quantification in research and testing applications.

Isotopically Labeled Standards

Deuterated analogues of clenproperol are valuable internal standards for quantitative analysis. Clenproperol-d7 (CAS: 1173021-09-4) is specifically designed as an internal standard for the determination of clenproperol in biological samples using various chromatographic techniques. This isotopically labeled compound contains seven deuterium atoms, creating a mass shift of M+7 compared to unlabeled clenproperol.

The chemical structure of clenproperol-d7 can be represented by the following SMILES string:
[2H]C([2H])([2H])C([2H])(NCC(O)c1cc(Cl)c(N)c(Cl)c1)C([2H])([2H])[2H]

The use of deuterated internal standards significantly improves the accuracy and reliability of analytical methods by compensating for matrix effects and variations in extraction efficiency.

Chromatographic Analysis

Clenproperol hydrochloride can be detected and quantified using various chromatographic techniques, particularly high-performance liquid chromatography (HPLC) and gas chromatography (GC). These methods are suitable for analyzing the compound in both neat standards and biological matrices.

Pharmacological Properties and Mechanism of Action

β2-Adrenergic Activity

As a β2-adrenergic agonist, clenproperol hydrochloride acts by binding to β2-adrenergic receptors. This binding initiates a signaling cascade that ultimately leads to smooth muscle relaxation, particularly in the bronchial tissues. The compound's selectivity for β2 receptors contributes to its effectiveness as a bronchodilator while potentially minimizing cardiac side effects associated with β1 receptor stimulation.

Comparison with Related Compounds

Clenproperol belongs to a family of β-agonists that includes several structurally related compounds. Table 2 provides a comparison of clenproperol with some closely related β-agonists.

Table 2. Comparison of Clenproperol with Related β-Agonists

Compound	Chemical Structure Features	Primary Applications	CAS Number
Clenproperol hydrochloride	4-Amino-3,5-dichlorophenyl group	Veterinary medicine, analytical standard	75136-83-3
Clenbuterol	4-Amino-3,5-dichlorophenyl group with different side chain	Bronchodilator, performance enhancer	37148-27-9
Clenpenterol	4-Amino-3,5-dichlorophenyl group with pentyl substitution	Analytical standard	37158-47-7
Cimbuterol	Structural analog	Analytical standard	Not specified in search results

These compounds share common structural elements, particularly the 4-amino-3,5-dichlorophenyl group, but differ in their side chains and specific pharmacological properties.

Applications and Uses

Veterinary Applications

Clenproperol hydrochloride has applications in veterinary medicine, particularly for its bronchodilatory effects in the treatment of respiratory conditions in animals. Its β2-adrenergic agonist properties make it effective for managing bronchospasm and improving respiratory function.

Metabolism and Pharmacokinetics

Detection of Metabolites

The detection of clenproperol and its metabolites in biological samples typically requires sophisticated analytical techniques. Liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS) has been successfully applied to detect β-agonist metabolites in urine and other biological matrices. These techniques are particularly valuable for regulatory testing and forensic applications.